molecular formula C14H9N3 B8714290 2-Phenylpyrazolo[1,5-a]pyridine-3-carbonitrile CAS No. 110886-45-8

2-Phenylpyrazolo[1,5-a]pyridine-3-carbonitrile

Cat. No.: B8714290
CAS No.: 110886-45-8
M. Wt: 219.24 g/mol
InChI Key: NBFVBOYTUXKQBQ-UHFFFAOYSA-N
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Description

2-Phenylpyrazolo[1,5-a]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C14H9N3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

110886-45-8

Molecular Formula

C14H9N3

Molecular Weight

219.24 g/mol

IUPAC Name

2-phenylpyrazolo[1,5-a]pyridine-3-carbonitrile

InChI

InChI=1S/C14H9N3/c15-10-12-13-8-4-5-9-17(13)16-14(12)11-6-2-1-3-7-11/h1-9H

InChI Key

NBFVBOYTUXKQBQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NN3C=CC=CC3=C2C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl isocyanate (0.19 g) in methylene chloride (2 ml) was added dropwise to a mixture of 2-phenylpyrazolo[1,5-a]pyridine-3carbaldehyde oxime (0.52 g) in chloroform (4 ml) with stirring and ice-cooling. The mixture was stirred at room temperature for 2 hours and allowed to stand at room temperature overnight. The solvent was evaporated in vacuo and the residue was chromatographed on silica gel (20 g) with methylene chloride as an eluent. The fractions containing the object compound were combined (20 ml) and evaporated in vacuo. The residue was recrystallized from ethyl acetate to give 2-phenylpyrazolo[1,5-a]pyridine-3-carbonitrile (0.21 g).
Quantity
0.19 g
Type
reactant
Reaction Step One
Name
2-phenylpyrazolo[1,5-a]pyridine-3carbaldehyde oxime
Quantity
0.52 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One

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